Cas no 99584-04-0 (2-Pyridineacetonitrile,a-hydroxy-5-methyl-)
99584-04-0 structure
Product Name:2-Pyridineacetonitrile,a-hydroxy-5-methyl-
CAS No:99584-04-0
MF:C8H8N2O
MW:148.16192150116
CID:797181
Update Time:2024-02-01
2-Pyridineacetonitrile,a-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridineacetonitrile,a-hydroxy-5-methyl-
- 2-Pyridineglycolonitrile,5-methyl-(6CI)
- hydroxy-(5-methyl-[2]pyridyl)-acetonitrile
-
- Inchi: 1S/C8H8N2O/c1-6-2-3-7(10-5-6)8(11)4-9/h2-3,5,8,11H,1H3
- InChI Key: NESABYDTTCXFJU-UHFFFAOYSA-N
- SMILES: C(#N)C(O)C1=NC=C(C)C=C1
Computed Properties
- Exact Mass: 148.064
- Monoisotopic Mass: 148.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.9A^2
Experimental Properties
- PSA: 56.91000
- LogP: 0.94698
2-Pyridineacetonitrile,a-hydroxy-5-methyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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